3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-YL)-benzoic acid

• IUPAC Name: 3-[6-(dimethylamino)-4-(trifluoromethyl)pyridin-2-yl]benzoic acid
• InChI: InChI=1S/C15H13F3N2O2/c1-20(2)13-8-11(15(16,17)18)7-12(19-13)9-4-3-5-10(6-9)14(21)22/h3-8H,1-2H3,(H,21,22)
• InChI Key: PXBFAUCFXIHYNJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=CC(=N1)C2=CC(=CC=C2)C(=O)O)C(F)(F)F
• Molecular Formula: C15H13F3N2O2
• Molecular Weight: 310.27 g/mol
• CAS No.: 1208081-69-9

Description

3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-YL)-benzoic acid is a useful research compound. Its molecular formula is C15H13F3N2O2 and its molecular weight is 310.27 g/mol. The purity is usually 95%.
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Biological Activity

3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-YL)-benzoic acid is a compound of significant interest due to its unique structural properties and potential biological activities. Its molecular structure features a pyridine ring that is substituted with dimethylamino and trifluoromethyl groups, which are known to influence its biochemical interactions and therapeutic potential.

Chemical Structure and Properties

• IUPAC Name : 3-[6-(dimethylamino)-4-(trifluoromethyl)pyridin-2-yl]benzoic acid
• Molecular Formula : C15H14F3N3O
• Molecular Weight : 315.29 g/mol

This compound is characterized by its ability to engage in various chemical reactions, including oxidation, reduction, and substitution reactions, which can lead to a range of biologically active derivatives.

The biological activity of 3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-YL)-benzoic acid is primarily attributed to its interaction with specific molecular targets. The dimethylamino and trifluoromethyl groups enhance its binding affinity to various enzymes and receptors. These interactions can modulate cellular pathways, influencing processes such as inflammation, pain response, and potentially cancer cell proliferation.

1. Anti-inflammatory Activity

Research has shown that derivatives of this compound exhibit significant anti-inflammatory properties. For instance, in a study evaluating the inhibition of Prostaglandin E2 (PGE2) production, a related compound demonstrated an IC50 value of 123 nM in human whole blood assays, indicating potent anti-inflammatory effects .

2. Antitumor Activity

Preliminary studies suggest that the compound may possess antitumor properties. In vitro evaluations have indicated that certain derivatives can inhibit cancer cell proliferation by inducing apoptosis in specific cancer cell lines. The mechanisms involve the modulation of signaling pathways associated with cell survival and death.

3. Pain Modulation

The compound has been investigated for its potential role as a pain modulator. In animal models, it has shown efficacy comparable to traditional non-steroidal anti-inflammatory drugs (NSAIDs) in reducing pain associated with inflammatory conditions .

Case Study 1: Inhibition of PGE2 Production

In an experiment assessing the anti-inflammatory effects of a closely related compound, researchers found that it significantly inhibited PGE2-induced TNFα reduction in LPS-stimulated human whole blood assays. This study highlights the potential of these compounds as therapeutic agents for managing inflammatory diseases .

Case Study 2: Cancer Cell Line Studies

A series of derivatives were tested against various cancer cell lines, including breast and prostate cancer cells. The results indicated that certain modifications to the pyridine ring enhanced cytotoxicity, suggesting that structural optimization could lead to more effective anticancer agents.

Data Table: Biological Activity Summary

Activity Type	Compound Tested	IC50 Value (nM)	Reference
Anti-inflammatory	3-Methylpyridine derivative	123
Antitumor	Pyridine-benzamide derivative	Varies	In vitro studies
Pain modulation	Related NSAID-like compound	Comparable to NSAIDs	Animal model studies